Cas no 953040-54-5 (1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole)

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole structure
953040-54-5 structure
Product Name:1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
CAS No:953040-54-5
MF:C11H18BNO2
MW:207.077123165131
MDL:MFCD13182200
CID:857283
PubChem ID:53217148
Update Time:2024-10-25

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-METHYLPYRROLE-3-BORONIC ACID, PINACOL ESTER
    • 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-methyl-pyrrole
    • 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole (ACI)
    • 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole
    • 1-Methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
    • 1-Methylpyrrole-3-boronic acid pinacol ester
    • N-METHYLPYRROLE-3-BORONICACIDPINACOLESTER
    • PB20778
    • N-METHYLPYRROLE-3-BORONIC ACID PINACOL ESTER
    • SYAMJGBBLFTQTK-UHFFFAOYSA-N
    • 1-Methylpyrrol-3-boronic acid, pinacol ester
    • (1-METHYL-1H-PYRROL-3-YL)BORONIC ACID PINACOL ESTER
    • SCHEMBL28487
    • 953040-54-5
    • AKOS016003818
    • 1-Methyl-1H-pyrrole-3-boronic acid pinacol ester
    • SY020406
    • 1-Methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrrole
    • MFCD13182200
    • 1-Methylpyrrole-3-boronic acid,pinacol ester
    • CS-0052451
    • DTXSID00682249
    • 1-methyl-pyrrol-3-ylboronic acid pinacol ester, AldrichCPR
    • 1-Methyl-3-pyrroleboronic Acid Pinacol Ester
    • 1H-PYRROLE, 1-METHYL-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • AS-34155
    • 1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
    • MDL： MFCD13182200
    • Inchi： 1S/C11H18BNO2/c1-10(2)11(3,4)15-12(14-10)9-6-7-13(5)8-9/h6-8H,1-5H3
    • InChI Key： SYAMJGBBLFTQTK-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C(C)(C)OB1C1=CN(C)C=C1

Computed Properties

  • Exact Mass: 207.1430590g/mol
  • Monoisotopic Mass: 207.1430590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.4Ų

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 953040-54-5 95%+
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1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Production Method

Production Method 1

214360-77-7 214360-77-7
953040-54-5 953040-54-5
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 10 min, 0 °C; 0 °C → rt; 1.5 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Ligand control in enantioselective desymmetrization of bicyclic hydrazines: Rhodium(I)-catalyzed ring-opening versus hydroarylation
Panteleev, Jane; Menard, Frederic; Lautens, Mark, Advanced Synthesis & Catalysis, 2008, 350(18), 2893-2902

Production Method 2

214360-77-7 214360-77-7
953040-54-5 953040-54-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ;  0 °C; 30 min, > 0 °C; cooled
1.2 0 °C; 30 min, > 0 °C
Reference
A Palladium(II)-Catalyzed C-H Activation Cascade Sequence for Polyheterocycle Formation
Cooper, Stephen P.; Booker-Milburn, Kevin I., Angewandte Chemie, 2015, 54(22), 6496-6500

Production Method 3

25015-63-8 25015-63-8
96-54-8 96-54-8
953040-54-5 953040-54-5
850567-47-4 850567-47-4
Reaction Conditions
1.1 Catalysts: 1-(2-Borylphenyl)-2,2,6,6-tetramethylpiperidine Solvents: Chloroform ;  5 h, rt → 80 °C
Reference
Metal-free catalytic C-H bond activation and borylation of heteroarenes
Legare, Marc-Andre; Courtemanche, Marc-Andre; Rochette, Etienne; Fontaine, Frederic-Georges, Science (Washington, 2015, 349(6247), 513-516

Production Method 4

25015-63-8 25015-63-8
96-54-8 96-54-8
953040-54-5 953040-54-5
850567-47-4 850567-47-4
Reaction Conditions
1.1 Catalysts: Borate(1-), [2-(diethylamino)phenyl]trifluoro-, hydrogen (1:1), (T-4)- ;  10 min, rt; 2 h, 80 °C
Reference
Precatalysts and process for the metal-free functionalization of sp2 carbons using the same
, United States, , ,

Production Method 5

73183-34-3 73183-34-3
96-54-8 96-54-8
953040-54-5 953040-54-5
850567-47-4 850567-47-4
Reaction Conditions
1.1 Catalysts: 2346606-58-2 ;  18 h, 100 °C
Reference
Catalytic C-H Borylation Using Iron Complexes Bearing 4,5,6,7-Tetrahydroisoindol-2-ide-Based PNP-Type Pincer Ligand
Kato, Takeru; et al, Chemistry - An Asian Journal, 2019, 14(12), 2097-2101

Production Method 6

76-09-5 76-09-5
96-54-8 96-54-8
953040-54-5 953040-54-5
Reaction Conditions
1.1 Reagents: Aluminum chloride ,  (T-4)-Trichloro(N,N,4-trimethylbenzenamine)boron Solvents: Dichloromethane ;  3 h, 20 °C
1.2 Solvents: Triethylamine ;  0 - 5 °C; 1 h, 20 °C
Reference
Mechanistic studies into amine-mediated electrophilic arene borylation and its application in MIDA boronate synthesis
Bagutski, Viktor; Del Grosso, Alessandro; Carrillo, Josue Ayuso; Cade, Ian A.; Helm, Matthew D.; et al, Journal of the American Chemical Society, 2013, 135(1), 474-487

Production Method 7

953040-54-5 953040-54-5
Reaction Conditions
Reference
Hpk1 inhibitor and application thereof in medicine
, World Intellectual Property Organization, , ,

Production Method 8

25015-63-8 25015-63-8
96-54-8 96-54-8
953040-54-5 953040-54-5
850567-47-4 850567-47-4
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Borate(1-), [2-(diethylamino)phenyl]trifluoro-, hydrogen (1:1), (T-4)- ;  2 h, 80 °C
Reference
Metal-Free Borylation of Heteroarenes Using Ambiphilic Aminoboranes: On the Importance of Sterics in Frustrated Lewis Pair C-H Bond Activation
Legare Lavergne, Julien; Jayaraman, Arumugam; Misal Castro, Luis C.; Rochette, Etienne; Fontaine, Frederic-Georges, Journal of the American Chemical Society, 2017, 139(41), 14714-14723

Production Method 9

76-09-5 76-09-5
96-54-8 96-54-8
953040-54-5 953040-54-5
850567-47-4 850567-47-4
Reaction Conditions
1.1 Reagents: Triethylamine ,  Aluminum chloride ,  2-Chloro-1,3,2-benzodioxaborole Solvents: Dichloromethane ;  20 °C
1.2 20 h, 20 °C
1.3 Reagents: Triethylamine ;  1 h, 20 °C
Reference
Pinacol boronates by direct arene borylation with borenium cations
Del Grosso, Alessandro; et al, Angewandte Chemie, 2011, 50(9), 2102-2106

Production Method 10

76-09-5 76-09-5
96-54-8 96-54-8
953040-54-5 953040-54-5
1278579-60-4 1278579-60-4
850567-47-4 850567-47-4
Reaction Conditions
1.1 Reagents: Triethylamine ,  Aluminum chloride ,  2-Chloro-1,3,2-benzodioxaborole Solvents: Dichloromethane ;  20 °C
1.2 192 h, 20 °C
1.3 Reagents: Triethylamine ;  1 h, 20 °C
Reference
Pinacol boronates by direct arene borylation with borenium cations
Del Grosso, Alessandro; et al, Angewandte Chemie, 2011, 50(9), 2102-2106

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Raw materials

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Preparation Products

1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Related Literature

953040-54-5 (1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole) Related Products

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